Cas no 127958-67-2 ((S)-6-Methyl-3-morpholinone)

• Product Name: (S)-6-Methyl-3-morpholinone
• CAS No: 127958-67-2
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD18071976
• CID: 4585834
• PubChem ID: 57516786
• Update Time: 2025-10-24

(S)-6-Methyl-3-morpholinone Chemical and Physical Properties

Names and Identifiers

• (6S)-6-methylmorpholin-3-one
• (S)-6-Methyl-3-morpholinone
• (S)-6-methylmorpholin-3-one
• 127958-67-2
• AT13719
• EN300-300914
• SCHEMBL2518191
• MFCD18071976
• 3-Morpholinone, 6-methyl-, (S)- (9CI)

• MDL： MFCD18071976
• Inchi： 1S/C5H9NO2/c1-4-2-6-5(7)3-8-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m0/s1
• InChI Key： SKUDAELDAIZDDT-BYPYZUCNSA-N
• SMILES： N1C[C@H](C)OCC1=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.3Ų

Additional information on (S)-6-Methyl-3-morpholinone

(S)-6-Methyl-3-morpholinone: A Comprehensive Overview

The compound with CAS No. 127958-67-2, commonly referred to as (S)-6-Methyl-3-morpholinone, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its research.

(S)-6-Methyl-3-morpholinone is a derivative of morpholinone, a heterocyclic compound with a six-membered ring containing one oxygen atom and one nitrogen atom. The presence of the methyl group at the 6-position introduces steric and electronic effects that influence its reactivity and biological activity. The (S) configuration at the chiral center adds another layer of complexity, making it a valuable compound for stereochemical studies.

Recent studies have highlighted the importance of (S)-6-Methyl-3-morpholinone in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules. For instance, it has been used in the synthesis of potential anticancer agents and enzyme inhibitors. Its ability to form hydrogen bonds and participate in π-interactions makes it an ideal candidate for drug design.

The synthesis of (S)-6-Methyl-3-morpholinone involves a multi-step process that typically starts with the preparation of morpholine derivatives. One common approach is the alkylation of morpholine followed by oxidation to form the morpholinone ring. The stereochemistry at the chiral center is controlled through asymmetric induction techniques, ensuring the formation of the desired (S) enantiomer.

One of the most promising applications of (S)-6-Methyl-3-morpholinone is in the field of catalysis. It has been reported as an effective ligand in asymmetric catalysis, facilitating enantioselective reactions such as aldol additions and Michael additions. Its ability to stabilize transition states through non-covalent interactions makes it a valuable tool for synthesizing complex molecules with high enantioselectivity.

Moreover, recent research has focused on the biological evaluation of (S)-6-Methyl-3-morpholinone derivatives. Preclinical studies have shown that certain analogs exhibit potent inhibitory activity against key enzymes involved in diseases such as Alzheimer's disease and cancer. These findings underscore its potential as a lead compound for drug discovery.

In terms of physical properties, (S)-6-Methyl-3-morpholinone is a crystalline solid with a melting point around 150°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, making it suitable for use in both laboratory settings and industrial applications.

The environmental impact of (S)-6-Methyl-3-morpholinone has also been a topic of interest. Studies indicate that it undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to ecosystems when handled responsibly. This information is crucial for its safe handling and disposal in industrial processes.

In conclusion, (S)-6-Methyl-3-morpholinone is a versatile compound with a wide range of applications in organic synthesis, catalysis, and drug discovery. Its unique structural features and stereochemical properties make it an invaluable tool for researchers across various disciplines. As advancements in synthetic methods and biological evaluations continue to emerge, we can expect even more innovative uses for this remarkable molecule.